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Compound of Interest

Compound Name: 2-Fluorotoluene

Cat. No.: B1218778 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Fluorotoluene

This technical guide provides a comprehensive overview of the key physical properties of 2-
Fluorotoluene (o-Fluorotoluene), specifically its boiling point and density. The information is

intended for researchers, scientists, and professionals in drug development and other relevant

scientific fields. This document summarizes empirical data, outlines common experimental

methodologies for determining these properties, and presents a conceptual visualization of the

structure-property relationship.

Physical Properties of 2-Fluorotoluene
2-Fluorotoluene, with the chemical formula C₇H₇F, is a colorless liquid with an aromatic odor.

[1] Its physical characteristics are crucial for its application in chemical synthesis, particularly in

the pharmaceutical and agrochemical industries.

Quantitative Data Summary
The boiling point and density of 2-Fluorotoluene have been reported across various sources.

The following table provides a consolidated summary of these values, including the conditions

under which they were measured.
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Physical Property Value Conditions

Boiling Point 113-114 °C
at standard atmospheric

pressure (lit.)[2][3][4][5]

114 °C at 1 atm[6]

237.2 °F (114 °C) at 760 mmHg[1][6]

116.3 ± 9.0 °C at 760 mmHg[7][8]

114-116 °C Not specified[9]

Density 1.001 g/mL at 25 °C (lit.)[2][3][4][5]

1.0041 at 13 °C (Specific Gravity)[6]

1.0041 g/cm³ at 13 °C[10]

1.02 g/cm³ Not specified[9]

1.0 ± 0.1 g/cm³ Not specified[7][8]

Specific Gravity 1.00 at 20/20 °C

Experimental Protocols for Property Determination
Accurate determination of physical properties such as boiling point and density is fundamental

in chemical analysis. The following sections describe generalized experimental protocols for

these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[11] This property is a key indicator of a substance's purity.[12]

Method 1: Distillation

A common and effective method for determining the boiling point of a liquid is through

distillation.[13]
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Apparatus: A simple distillation setup includes a distilling flask, a condenser, a receiving

flask, a heat source (like a heating mantle), and a thermometer.

Procedure:

The liquid sample (2-Fluorotoluene) is placed in the distilling flask along with boiling chips

to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distilling flask to accurately measure the temperature of the vapor.

The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and

then passes into the condenser.

The temperature is recorded when it stabilizes during the distillation of the bulk of the

liquid. This stable temperature is the boiling point.[14]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Method 2: Thiele Tube Method

For smaller sample quantities, the Thiele tube method is a convenient alternative.

Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a rubber

band or wire to attach the sample tube to the thermometer.

Procedure:

A small amount of the liquid is placed in a small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube.

The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube

containing a high-boiling point oil.

The Thiele tube is gently heated, causing air to escape from the capillary tube.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.
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The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

[14]

Determination of Density
Density is the mass per unit volume of a substance.

Method: Using a Pycnometer (Specific Gravity Bottle)

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), and an analytical balance.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water. This allows for the calibration of the pycnometer's

volume.

The pycnometer is then emptied, dried, and filled with 2-Fluorotoluene at the same

temperature.

The mass of the pycnometer filled with 2-Fluorotoluene is measured.

The density of 2-Fluorotoluene is calculated by dividing the mass of the liquid by the

volume of the pycnometer.

Visualization of Structure-Property Relationships
The physical properties of 2-Fluorotoluene are a direct consequence of its molecular

structure. The presence of a fluorine atom and a methyl group on the benzene ring influences

its intermolecular forces and, consequently, its boiling point and density.
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Conceptual Relationship: Molecular Structure to Physical Properties of 2-Fluorotoluene
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Caption: Molecular structure's influence on intermolecular forces and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1218778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

